Cas no 821776-77-6 (Benzonitrile, 4-(dipropylamino)-2-nitro-)

• Product Name: Benzonitrile, 4-(dipropylamino)-2-nitro-
• CAS No: 821776-77-6
• MF: C₁₃H₁₇N₃O₂
• MW: 247.292982816696
• CID: 697298
• PubChem ID: 11322586
• Update Time: 2025-04-19

Benzonitrile, 4-(dipropylamino)-2-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-(dipropylamino)-2-nitro-
• 4-(dipropylamino)-2-nitroBenzonitrile
• AKOS018590574
• 821776-77-6
• FT-0764407
• DTXSID30462354
• SCHEMBL3054662

• Inchi： 1S/C13H17N3O2/c1-3-7-15(8-4-2)12-6-5-11(10-14)13(9-12)16(17)18/h5-6,9H,3-4,7-8H2,1-2H3
• InChI Key： SRRWJAWCXZKTEA-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=C(C#N)C=CC(=C1)N(CCC)CCC)=O

Computed Properties

• Exact Mass: 247.132076794g/mol
• Monoisotopic Mass: 247.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 72.8Ų